2-Methyl-2-propanethiol

• CAS No.: 75-66-1
• Product Name: 2-Methyl-2-propanethiol
• Molecular Formula: (CH3)3CSH; C4H10S; C4H10S
• Molecular Weight: 90.19 g/mol
• IUPAC Name: 2-methylpropane-2-thiol
• Standard InChI: InChI=1S/C4H10S/c1-4(2,3)5/h5H,1-3H3
• Standard InChIKey: WMXCDAVJEZZYLT-UHFFFAOYSA-N
• SMILES: CC(C)(C)S
• Canonical SMILES: CC(C)(C)S
• Boiling Point: 64.0 °C; 63.7-64.2 °C; 64 °C
• Colorform: Mobile liquid; COLORLESS LIQUID
• Density: 0.79426 at 25 °C/4 °C; Relative density (water = 1): 0.80
• Flash Point: -20 °F (<-29 °C) (closed cup); -26 °C c.c.
• Melting Point: -0.5 °C; 0 °C
• Physical Description: Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Shelf Life: Remarkably stable to oxidizing agents.
• Solubility: Slightly sol in water; very sol in alcohol, ether, liquid hydrogen sulfide; Very soluble in acetone; soluble in carbon tetrachloride; In water, 2.0X10+3 mg/L at 25 °C (est)
• Synonyms: 2-methyl-2-propanethiol; tert-butylthiol; tert-butylthiol, copper (1+) salt; tert-butylthiol, lead (2+) salt; tert-butylthiol, lithium salt
• Vapor Density: 3.1 (Air= 1); Relative vapor density (air = 1): 3.1
• Vapor Pressure: 181.01 mmHg; 181 mm Hg at 25 °C /Extrapolated/; Vapor pressure, kPa at 20 °C: 19.0
• PubChem Compound: 6387
• Last Modified: Nov 11 2021